Cas no 1311506-40-7 (4-(4-Bromophenyl)-3-(2-cyclohexylethyl)-1H-pyrazol-5-amine)

• Product Name: 4-(4-Bromophenyl)-3-(2-cyclohexylethyl)-1H-pyrazol-5-amine
• CAS No: 1311506-40-7
• MF: C₁₇H₂₂BrN₃
• MW: 348.280683040619
• CID: 5168512
• Update Time: 2023-08-24

4-(4-Bromophenyl)-3-(2-cyclohexylethyl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromophenyl)-3-(2-cyclohexylethyl)-1H-pyrazol-5-amine
• 4-(4-Bromophenyl)-3-(2-cyclohexylethyl)-1H-pyrazol-5-amine

• Inchi： 1S/C17H22BrN3/c18-14-9-7-13(8-10-14)16-15(20-21-17(16)19)11-6-12-4-2-1-3-5-12/h7-10,12H,1-6,11H2,(H3,19,20,21)
• InChI Key： HLLRPCJRIADKQH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C(N)=NNC=1CCC1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 311
• XLogP3: 5.6
• Topological Polar Surface Area: 54.7